(Z)-methyl 2-(6-acetamido-2-((2-bromobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[6-acetamido-2-(2-bromobenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C19H16BrN3O4S/c1-11(24)21-12-7-8-15-16(9-12)28-19(23(15)10-17(25)27-2)22-18(26)13-5-3-4-6-14(13)20/h3-9H,10H2,1-2H3,(H,21,24)
• InChI Key: IDWYJGDLHKWPTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=CC=C3Br)S2)CC(=O)OC
• Molecular Formula: C19H16BrN3O4S
• Molecular Weight: 462.3 g/mol

Description

The compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. Benzo[d]thiazole derivatives have been studied for their potential as antimycobacterial agents.

Synthesis Analysis

While specific synthesis information for this compound is not available, similar compounds, such as imidazo-[2,1-b]-thiazole and benzo-[d]-imidazo-[2,1-b]-thiazole carboxamide derivatives, have been synthesized in combination with piperazine and various 1,2,3 triazoles.

Scientific Research Applications

• Antimicrobial Activities : Benzothiazole-imino-benzoic acid ligands and their metal complexes, which are chemically related to the compound , have shown significant antimicrobial activity against various human epidemic-causing bacterial strains. This includes bacteria causing infections in the mouth, lungs, breast, gastrointestinal tract, and nosocomial infections (Mishra et al., 2019).

• Heterocyclic Syntheses : Thioureido-acetamides, which share structural similarities with the compound, have been used as starting materials in heterocyclic syntheses. These syntheses are important for creating various valuable chemical compounds in an efficient manner with excellent atom economy (Schmeyers & Kaupp, 2002).

• Aldose Reductase Inhibitors : Certain iminothiazolidin-4-one acetate derivatives have been synthesized and evaluated as inhibitors of aldehyde and aldose reductase. Aldose reductase inhibitors are potential novel drugs for the treatment of diabetic complications (Ali et al., 2012).

• Anticancer Activity : Some 4-thiazolidinones containing the benzothiazole moiety, closely related to the compound , have demonstrated significant in vitro anticancer activity on various cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers (Havrylyuk et al., 2010).

• Electrocatalyst Applications : An imidazole derivative, which shares some chemical features with the compound, has been used as an efficient bifunctional electrocatalyst for the oxidation of various compounds. This application is particularly relevant in biosensor technology (Nasirizadeh et al., 2013).

Future Directions

Future research could focus on further exploring the potential of benzo[d]thiazole derivatives as antimycobacterial agents. Additionally, the synthesis of similar compounds could be optimized to improve their activity against Mtb.